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Compound of Interest

Compound Name: Antimony tribromide

Cat. No.: B1630486 Get Quote

Essential Safety and Disposal Protocols for Researchers, Scientists, and Drug Development

Professionals

The safe and compliant disposal of antimony tribromide is a critical aspect of laboratory

safety and environmental responsibility. Antimony and its compounds are classified as

hazardous, necessitating strict adherence to disposal protocols to mitigate risks to human

health and the environment. This guide provides essential procedural information for the proper

handling and disposal of antimony tribromide waste generated in laboratory settings.

Immediate Safety and Handling Precautions
Antimony tribromide is a corrosive and water-reactive solid.[1] Contact with water can

produce hydrogen bromide gas, which is toxic and corrosive.[1] Therefore, it is imperative to

handle this compound in a well-ventilated area, such as a fume hood, and to wear appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and

a lab coat.

In the event of a spill, do not use water for cleanup.[1] Instead, the spilled material should be

covered with a dry, inert absorbent material such as sand or vermiculite. The contained spill

should then be collected in a clearly labeled, sealed container for hazardous waste disposal.
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For quick reference, the following table summarizes key quantitative data for antimony
tribromide.

Property Value Source

Molecular Formula SbBr₃ PubChem

Molar Mass 361.47 g/mol PubChem

Melting Point 96.6 °C (205.9 °F) PubChem

Boiling Point 288 °C (550 °F) PubChem

Solubility in Water Reacts PubChem

OSHA PEL (as Sb) 0.5 mg/m³ NJDOH

Step-by-Step Disposal Plan for Laboratory-Scale
Waste
The primary goal for the disposal of antimony tribromide from a laboratory is to convert it into

a more stable and less reactive form before it is collected by a certified hazardous waste

disposal service. The following protocol outlines a recommended procedure for the treatment of

small quantities of antimony tribromide waste.

Experimental Protocol: Conversion to Antimony Oxide
This procedure involves the controlled hydrolysis of antimony tribromide to form antimony (III)

oxide, a more stable compound.

Materials:

Antimony tribromide waste

Sodium bicarbonate (NaHCO₃) or soda ash (Na₂CO₃)

Large beaker

Stir plate and stir bar
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pH paper or pH meter

Fume hood

Appropriate PPE (gloves, goggles, lab coat)

Hazardous waste container, properly labeled

Procedure:

Preparation: Perform all steps in a certified fume hood. Place a large beaker containing a stir

bar on a stir plate. The beaker should be large enough to accommodate the reaction and any

potential foaming.

Slow Addition: Carefully and slowly add the antimony tribromide waste to a large volume of

cold water in the beaker with vigorous stirring. The slow addition is crucial to control the

exothermic reaction and the release of hydrogen bromide gas.

Neutralization: Slowly add a saturated solution of sodium bicarbonate or soda ash to the

mixture while continuing to stir. This will neutralize the hydrobromic acid formed during

hydrolysis, producing carbon dioxide gas. Add the neutralizing agent until the solution

reaches a pH between 6.0 and 8.0. Monitor the pH carefully using pH paper or a calibrated

pH meter.

Precipitation and Settling: Allow the resulting white precipitate of antimony (III) oxide to settle

completely. This may take several hours.

Decantation: Carefully decant the supernatant liquid. Test the pH of the supernatant again

and adjust if necessary before disposing of it down the drain with copious amounts of water,

in accordance with local regulations.

Collection of Precipitate: Transfer the remaining antimony oxide precipitate into a properly

labeled hazardous waste container. The label should clearly indicate "Antimony Oxide

Waste."

Final Disposal: Arrange for the collection of the hazardous waste container by a licensed

environmental disposal company.
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Logical Workflow for Antimony Tribromide Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of antimony tribromide waste in a laboratory setting.
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Caption: Disposal workflow for antimony tribromide.

By adhering to these procedures, researchers can ensure the safe handling and compliant

disposal of antimony tribromide waste, thereby protecting themselves, their colleagues, and

the environment. Always consult your institution's specific safety and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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